Cas no 2171419-53-5 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid)
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid
- EN300-1495854
- 2171419-53-5
- (3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid
-
- Inchi: 1S/C26H28N2O6/c29-23(30)17-6-5-12-28(14-17)24(31)26(11-13-33-16-26)27-25(32)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,27,32)(H,29,30)/t17-,26?/m0/s1
- InChI Key: JKDOAPCHBGRIQB-WFFHQLTOSA-N
- SMILES: O1CCC(C1)(C(N1CCC[C@H](C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 767
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 105Ų
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495854-1.0g |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495854-50mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-100mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-250mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-500mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-1000mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-2500mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-5000mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495854-10000mg |
(3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-3-carboxylic acid |
2171419-53-5 | 10000mg |
$14487.0 | 2023-09-28 |
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid
(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic Acid: A Comprehensive Overview
The compound with CAS No 2171419-53-5, named (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.
Recent studies have highlighted the potential of this compound in peptide synthesis and drug discovery. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This makes the compound an ideal candidate for constructing complex peptide sequences with high precision. Researchers have also explored its use in the development of bioactive molecules, where the piperidine ring contributes to the molecule's stability and bioavailability.
One of the most intriguing aspects of this compound is its stereochemistry. The (3S) configuration at the piperidine ring introduces a specific spatial arrangement that is critical for its biological activity. This stereochemistry has been extensively studied using advanced techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided valuable insights into the molecule's conformational flexibility and its interactions with biological targets.
In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of Fmoc reagents with appropriately substituted piperidine derivatives. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, making it more accessible for large-scale production.
The biological activity of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid has been extensively investigated. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This has opened up new avenues for its application in treating metabolic disorders and other related conditions.
Moreover, this compound has shown promise in the field of materials science. Its unique structure allows it to form self-assembled monolayers on various surfaces, which can be used in the development of advanced materials with tailored properties. Researchers are currently exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes.
In conclusion, (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid is a multifaceted compound with applications spanning organic chemistry, pharmaceutical research, and materials science. Its complex structure and versatile functional groups make it a valuable tool for scientists seeking to push the boundaries of molecular design and synthesis.
2171419-53-5 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)